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Compound of Interest

Compound Name: N-Benzylbenzenesulfonamide

Cat. No.: B181559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzylbenzenesulfonamide,

including its chemical identity, physicochemical properties, synthesis protocols, and an

exploration of the biological activities characteristic of the benzenesulfonamide class of

compounds.

Chemical Identity and Properties
IUPAC Name: N-Benzylbenzenesulfonamide

CAS Number: 837-18-3[1]

This section summarizes the key physicochemical and spectral properties of N-
Benzylbenzenesulfonamide. While experimental data for some properties are limited,

predicted values from computational models are included to provide a more complete profile.
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Property Value Source

Molecular Formula C₁₃H₁₃NO₂S [1]

Molecular Weight 247.31 g/mol [1]

Melting Point 85-86 °C [1]

Boiling Point (Predicted) 409.5 ± 38.0 °C [1]

Appearance
White to off-white granular

crystalline powder
[2]

Solubility
Insoluble in water; Soluble in

ethanol, ether, and alkali
[2]

¹H NMR Spectral data available [3]

¹³C NMR Spectral data available

¹⁵N NMR Spectral data available [3]

FTIR Spectral data available [3]

Mass Spectrometry (GC-MS) Spectral data available [3]

Synthesis of N-Benzylbenzenesulfonamide
The synthesis of N-Benzylbenzenesulfonamide and its derivatives is well-documented in the

scientific literature. The primary methods involve the reaction of a benzenesulfonyl chloride with

benzylamine or the N-alkylation of a primary benzenesulfonamide.

Experimental Protocol: Synthesis via Reaction of
Benzenesulfonyl Chloride with Benzylamine
This protocol describes a common method for the synthesis of N-
Benzylbenzenesulfonamide.

Materials:

Benzenesulfonyl chloride
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Benzylamine

Pyridine (or another suitable base)

Acetone (or another suitable solvent)

Hydrochloric acid (for workup)

Ethyl acetate (for extraction)

Brine

Anhydrous sodium sulfate

Procedure:

To a stirred solution of benzylamine in a mixture of acetone and pyridine, add

benzenesulfonyl chloride dropwise.

Stir the reaction mixture at room temperature.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

Upon completion, quench the reaction with the addition of water.

Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with hydrochloric acid and then with brine.

Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

The crude product can be purified by column chromatography on silica gel.

Biological Activity of Benzenesulfonamide
Derivatives
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While specific quantitative biological activity data for N-Benzylbenzenesulfonamide is not

extensively available in the public domain, the benzenesulfonamide scaffold is a well-

established pharmacophore with a broad range of biological activities. The following table

summarizes the activities of various benzenesulfonamide derivatives to provide context for the

potential therapeutic applications of this class of compounds.

Compound Class Biological Activity Target/Mechanism
Representative
Data

Substituted

Benzenesulfonamides
Anticancer

Carbonic Anhydrase

IX (CA IX) Inhibition

Kᵢ values in the

nanomolar range for

some derivatives

Dibenzenesulfonamid

es
Anticancer

Induction of apoptosis

and autophagy

Cytotoxicity against

various cancer cell

lines (HCC1937,

MCF7, HeLa, A549)

N-phenylsulfonamide

Derivatives
Enzyme Inhibition

Inhibition of Carbonic

Anhydrases (CA I, CA

II) and

Cholinesterases

(AChE, BChE)

Kᵢ values in the

nanomolar range for

potent inhibitors

Carbohydrate-based

Sulfonamides
Antitumor

Inhibition of tumor-

associated hCA IX

IC₅₀ value of 7 nM for

a highly effective

derivative

Signaling Pathways and Experimental Workflows
To provide a clearer understanding of the experimental processes and potential mechanisms of

action for sulfonamides, the following diagrams have been generated.
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General Experimental Workflow for Sulfonamide Drug Discovery

Synthesis Biological Evaluation Lead Optimization
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(e.g., Benzenesulfonyl Chloride, Amine)

Chemical Reaction
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Purification
(e.g., Chromatography)
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(NMR, MS, etc.)

In Vitro Assays
(Enzyme Inhibition, Cell Viability)

In Vivo Models
(Animal Studies)

ADMET Profiling
(Absorption, Distribution, Metabolism, Excretion, Toxicity)

Structure-Activity Relationship (SAR) Studies Lead Optimization

Iterative Design
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Caption: General experimental workflow for sulfonamide drug discovery.

General Mechanism of Carbonic Anhydrase Inhibition by Sulfonamides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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benzylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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